N~1~-(3-bromophenyl)-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(3-bromophenyl)-2-(4-chloro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C15H14BrClN2O3S/c1-23(21,22)19(14-7-5-12(17)6-8-14)10-15(20)18-13-4-2-3-11(16)9-13/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: HVANDMXKXKDKJT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC(=CC=C1)Br)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H14BrClN2O3S
• Molecular Weight: 417.7 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a carboxylic acid or its derivative to form the amide bond. The bromophenyl and chlorophenyl groups could be introduced through electrophilic aromatic substitution reactions. The methylsulfonyl group could be introduced through a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, which would show a characteristic peak in an infrared spectrum. The aromatic rings would show characteristic peaks in both the infrared and NMR spectra.

Chemical Reactions Analysis

The compound could undergo various reactions. The aromatic rings could undergo further electrophilic aromatic substitution reactions. The amide group could be hydrolyzed to give a carboxylic acid and an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the aromatic rings and the amide group would likely make it relatively polar, influencing its solubility in different solvents.